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Compound of Interest

Compound Name: Luxdegalutamide

Cat. No.: B10856612

Application Notes and Protocols:
Luxdegalutamide Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

Luxdegalutamide (also known as ARV-766) is an orally bioavailable, potent proteolysis-
targeting chimera (PROTAC) designed to degrade the androgen receptor (AR).[1][2][3][4][5] As
a second-generation AR degrader, it has shown efficacy against wild-type AR and clinically
relevant ligand-binding domain mutants, which are associated with resistance in metastatic
castration-resistant prostate cancer (NCRPC). These application notes provide essential
guidelines for the proper handling, storage, and use of Luxdegalutamide powder in a
laboratory setting to ensure its stability, efficacy, and the safety of personnel.

Safety and Handling Precautions

A comprehensive review of the Safety Data Sheet (SDS) is mandatory before handling
Luxdegalutamide powder. The compound is classified as harmful if swallowed and causes
skin and serious eye irritation.

2.1 Personal Protective Equipment (PPE)

o Gloves: Always wear appropriate chemical-resistant gloves.
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o Eye Protection: Safety glasses or goggles are required.
o Lab Coat: A standard laboratory coat should be worn.
» Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

2.2 Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
the powder.

Avoid the formation of dust and aerosols during handling.

Prevent contact with skin and eyes. In case of accidental contact, follow the first aid
measures outlined in the SDS.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling the substance.

Storage Guidelines

Proper storage is critical to maintain the integrity and stability of Luxdegalutamide. The
guidelines below are compiled from various supplier recommendations.

3.1 Luxdegalutamide Powder Storage
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Recommended .
Parameter . Duration Notes
Condition
Keep container tightly
Temperature -20°C >4 years
sealed.
Keep container tightly
4°C 2 years sealed in a cool, well-
ventilated area.
Light Protect from direct Store in an opaque or
| Jp——
J sunlight amber vial.
] Store in a sealed
_ Avoid exposure to )
Moisture container, preferably

moisture

with a desiccant.

3.2 Luxdegalutamide Stock Solution Storage

Once dissolved in a solvent, stock solutions should be aliquoted to minimize freeze-thaw

cycles.
Storage
Solvent < Duration Notes
Temperature
Sealed storage, away
DMSO -80°C 6 months to 1 year ]
from moisture.
Sealed storage, away
DMSO -20°C 1 month

from moisture.

Solubility and Solution Preparation

Luxdegalutamide is insoluble in water and ethanol. The recommended solvent for creating

stock solutions for in vitro use is Dimethyl Sulfoxide (DMSO).

4.1 Solubility Data
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Maximum Molar
Solvent . . Notes
Solubility Concentration
Use of fresh, non-
hygroscopic DMSO is
critical as moisture
DMSO 100 mg/mL 123.77 mM .
can reduce solubility.
Sonication may be
required.
As reported by some
DMSO 250 mg/mL 309.43 mM

suppliers.

4.2 Protocol for Preparation of a 100 mM DMSO Stock Solution

This protocol provides a method for preparing a high-concentration stock solution of
Luxdegalutamide.

Materials:

e Luxdegalutamide powder

e Anhydrous/fresh DMSO

 Sterile, amber microcentrifuge tubes or vials
o Calibrated pipettes

» Vortex mixer

e Sonicator (optional)

Procedure:

o Equilibrate the Luxdegalutamide powder vial to room temperature before opening to
prevent condensation.
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» Weigh the desired amount of Luxdegalutamide powder in a sterile tube. For example, to
prepare 1 mL of a 100 mM solution, weigh out 80.8 mg of Luxdegalutamide (Molecular
Weight: 807.95 g/mol ).

e Add the calculated volume of fresh DMSO to the powder.
» Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

e |If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.

e Once a clear solution is obtained, aliquot the stock solution into smaller, single-use volumes
in amber tubes.

o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage as per the
guidelines in Table 3.2.

Experimental Protocols and Workflows
5.1 General Workflow for Handling Luxdegalutamide

The following diagram illustrates the recommended workflow from receiving the compound to
its experimental use.
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Start: Luxdegalutamide Received

What is the form of the compound?

Solid Powder DMSO Stock Solution

Expected Storage Duration? Expected Storage Duration?

Long-term (>2 years) \Short-term (<2 years) Short-term (<1 month)

_ JL ) ( )

Long-term (>1 month)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage guidelines for Luxdegalutamide
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856612#handling-and-storage-guidelines-for-
luxdegalutamide-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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